
Cresol red solubility in water and ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B154985 Get Quote

An In-depth Technical Guide to the Solubility of Cresol Red in Water and Ethanol

Introduction
Cresol Red (o-Cresolsulfonephthalein) is a synthetic triarylmethane dye widely utilized in

scientific research and various industries.[1] Its primary application is as a pH indicator, notable

for its two distinct transition ranges, making it versatile for monitoring pH changes in both acidic

and alkaline environments.[2][3] It exhibits a color change from red to yellow in the pH range of

0.2 to 1.8 and a second transition from yellow to a purplish-red in the pH range of 7.2 to 8.8.[2]

[4] Beyond its role in titrations and as a general pH indicator, Cresol Red also serves as a

tracking dye in agarose and polyacrylamide gel electrophoresis for DNA, RNA, and protein

analysis.[1][5]

This guide provides a detailed examination of the solubility of Cresol Red in two common

laboratory solvents: water and ethanol. Understanding its solubility is critical for the preparation

of stock solutions, ensuring accuracy in experimental applications, and for its use in drug

development and other research fields.

Quantitative Solubility Data
The solubility of Cresol Red can vary depending on whether it is in its free acid form or as a

sodium salt. The sodium salt form generally exhibits greater solubility in aqueous solutions. The

data gathered from various sources is summarized below.
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Compound

Form
Solvent Solubility Observation Source

Cresol Red Water

Sparingly

Soluble / Slightly

Soluble

- [4][6][7]

Cresol Red Ethanol
Soluble / Readily

Soluble
- [6][7][8]

Cresol Red 95% Ethanol 0.1% (w/v)
Clear Yellow

Solution
[1]

Cresol Red

Sodium Salt
Water 1 mg/mL -

Cresol Red

Sodium Salt
95% Ethanol 10 mg/mL -

Note: "Sparingly soluble" and "slightly soluble" are qualitative terms. The quantitative data

provides more precise measurements for solution preparation.

Experimental Protocol for Solubility Determination
The following protocol provides a standardized methodology for determining the solubility of a

test chemical like Cresol Red. This procedure is adapted from the ICCVAM recommended

protocol for solubility determination and is designed to be performed in a stepwise manner

using increasingly rigorous mechanical techniques.[9]

3.1 Materials

Cresol Red (powder form)

Solvents: Deionized Water, Ethanol (95% or absolute)

Glass test tubes or vials

Analytical balance
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Vortex mixer

Water bath sonicator

Warming oven or water bath (set to 37°C)

3.2 Procedure This protocol uses a tiered approach, starting with a high concentration and

proceeding to lower concentrations if the compound does not dissolve.

3.2.1 Tier 1: Initial High Concentration Test (e.g., 20 mg/mL)

Weigh approximately 10 mg of Cresol Red into a pre-labeled glass tube. Document the

exact weight.

Add 0.5 mL of the first solvent (e.g., Deionized Water) to the tube to achieve a target

concentration of 20 mg/mL.[9]

Apply the following sequence of mechanical procedures to attempt to dissolve the

compound: a. Gently mix the tube at room temperature. b. Vortex the tube for 1-2 minutes.[9]

c. Visually inspect for dissolution. A compound is considered dissolved if the solution is clear

with no visible precipitate or cloudiness. d. If not dissolved, place the tube in a water bath

sonicator for up to 5 minutes.[9] Re-inspect. e. If still not dissolved, warm the solution to

37°C for up to 60 minutes.[9] Re-inspect.

If complete solubility is achieved, the solubility is at least 20 mg/mL. No further steps are

needed for this solvent.

If the compound does not dissolve, proceed to Tier 2.

Repeat steps 1-5 for the second solvent (Ethanol).

3.2.2 Tier 2: First Dilution (e.g., 2 mg/mL)

To the tube from Tier 1 where the compound did not dissolve, add an additional 4.5 mL of the

same solvent to bring the total volume to 5.0 mL. This dilutes the concentration by a factor of

10 to 2 mg/mL.
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Repeat the sequence of mechanical procedures (vortex, sonication, warming) as described

in step 3.2.1.

If solubility is achieved, record the solubility as being between the previous concentration (20

mg/mL) and the current one (2 mg/mL). For a more precise value, the experiment can be

repeated with intermediate concentrations.

If the compound still does not dissolve, proceed to the next dilution tier, decreasing the

concentration by a factor of 10 each time, until solubility is achieved.

Diagrams and Workflows
Visual representations are crucial for understanding experimental processes and the functional

properties of chemical indicators.
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Start: Weigh ~10mg
of Cresol Red

Add 0.5 mL Solvent
(e.g., Water or Ethanol)

Target: 20 mg/mL

Vortex for 1-2 min

Dissolved?

Sonicate for up to 5 min

No

End: Soluble

Yes

Dissolved?

Warm to 37°C
for 5-60 min

No

Yes

Dissolved?
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NoYes

Repeat Mechanical
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End: Insoluble
(or proceed to further dilution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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